Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester
Description
Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester, is an organophosphorus compound that is widely used in the synthesis of drugs and other compounds, as well as in scientific research applications. This compound is known to have a wide range of biochemical and physiological effects on the human body.
Scientific Research Applications
Radiobiology
Application Summary
The compound is used as a radioprotector, protecting normal tissues against ionizing radiation-induced damages . This is a critical issue in clinical and environmental radiobiology .
Results or Outcomes
Studies have shown that Ex-RAD has the potential for effective radioprotection of the studied organs with no side effect . The main mechanism of radioprotection by Ex-RAD is the inhibition of apoptosis through the p53 signaling pathway .
Thermodynamics and Intermolecular Interactions
Application Summary
The compound is used in the study of thermodynamics and intermolecular interactions . It is particularly used in the study of binary systems of 1,3-butanediol and 1,2-propane diamine .
Methods of Application
The physical properties such as density (ρ), viscosity (η), and surface tension (γ) of 1,2-propane diamine (1,2-PDA) and 1,3-butanediol (1,3-BTD) binary mixtures are studied under atmospheric pressure from 293.15 K to 318.15 K .
Results or Outcomes
The experimental ρ, η, and γ values were used to calculate excess properties, such as excess molar volume (VE m), viscosity deviation (Δη), and surface tension deviation (Δγ) . The intermolecular interactions of 1,2-PDA with 1,3-BTD in the binary mixed system were studied .
Coordination Chemistry
Application Summary
The compound is used in the synthesis of helical coordination polymers . These polymers have gained significant interest due to their unique architectures and potential applications .
Methods of Application
The self-assembly of different d10 metal salts and two racemic ligands with one chiral carbon generates ten complexes .
Results or Outcomes
The complexes contain helical chains or helical layer structures with the pitches falling in the range of 7.97–19.76 Å . The chirality of some complexes was demonstrated by circular dichroism (CD) spectroscopy . The Zn (II) and Cd (II)-based complexes exhibit blue emission maxima varying from 417 to 483 nm in the solid state at room temperature .
properties
IUPAC Name |
N'-(2-dihydroxyphosphinothioyloxyethyl)propane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H15N2O3PS/c6-2-1-3-7-4-5-10-11(8,9)12/h7H,1-6H2,(H2,8,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIFQSGPBTMOXCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)CNCCOP(=S)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H15N2O3PS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80194395 |
Source
|
| Record name | Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80194395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester | |
CAS RN |
41510-53-6 |
Source
|
| Record name | Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041510536 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphorothioic acid, O-(2-((3-aminopropyl)amino)ethyl) ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80194395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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